BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for NF864 in
Platelet Aggregation Assays

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: NF864

Cat. No.: B15138170

For Researchers, Scientists, and Drug Development Professionals

Introduction

Platelets play a pivotal role in hemostasis and thrombosis. Upon vascular injury, platelets are
activated by various agonists, leading to a cascade of events including shape change, granule
release, and aggregation, ultimately forming a hemostatic plug.[1][2][3] One of the key players
in platelet activation is adenosine diphosphate (ADP), which exerts its effects through two G
protein-coupled receptors on the platelet surface: P2Y1 and P2Y12.[4][5][6] The P2Y1 receptor,
coupled to Gq, is primarily responsible for mediating platelet shape change and initial, transient
aggregation through the mobilization of intracellular calcium.[5][6]

NF864 is identified as a P2Y1 receptor antagonist, making it a valuable tool for investigating
the specific role of the P2Y1 receptor in platelet function and for the development of novel
antiplatelet therapies.[4] These application notes provide a detailed protocol for utilizing NF864
in platelet aggregation assays to characterize its inhibitory effects on ADP-induced platelet
activation.

Mechanism of Action: P2Y1 Receptor Antagonism

ADP-mediated platelet activation is a crucial pathway in thrombus formation. The binding of
ADP to the P2Y1 receptor initiates a signaling cascade that is essential for the initial stages of
platelet aggregation. NF864, as a competitive antagonist, is expected to block the binding of
ADP to the P2Y1 receptor, thereby inhibiting downstream signaling events.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b15138170?utm_src=pdf-interest
https://www.frontiersin.org/journals/medicine/articles/10.3389/fmed.2020.00380/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10501912/
https://www.machaondiagnostics.com/test/platelet-aggregation-study-comprehensive/
https://pubmed.ncbi.nlm.nih.gov/18445527/
https://www.researchgate.net/publication/247691278_Quantitation_of_the_P2Y1_Receptor_with_a_High_Affinity_Radiolabeled_Antagonist
https://www.ncbi.nlm.nih.gov/books/NBK53455/
https://www.researchgate.net/publication/247691278_Quantitation_of_the_P2Y1_Receptor_with_a_High_Affinity_Radiolabeled_Antagonist
https://www.ncbi.nlm.nih.gov/books/NBK53455/
https://www.benchchem.com/product/b15138170?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/18445527/
https://www.benchchem.com/product/b15138170?utm_src=pdf-body
https://www.benchchem.com/product/b15138170?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Platelet

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15138170?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Sample Preparation

1. Blood Collection
(3.2% Sodium Citrate)

2. Centrifugation (Low Speed)
200 x g for 8-10 min

4. Centrifugation (High Speed)

2500 x g for 10-15 min & PR R

5. PPP Isolation

ation Assay

6. Set Baseline
(PRP = 0%, PPP = 100% Aggregation)

7. Pre-incubation
PRP + NF864 (or vehicle) at 37°C

8. Add Agonist (ADP)

9. Record Aggregation
(Light Transmission)

Data Alnalysis
A4

E.O. Determine Max Aggregation (%D

(11. Calculate IC50 of NF864]

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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